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The DIAPHEN platform is used for field phenotyping in agricultural research. The protocol below is based

on experiments conducted to study biomass sorghum.

Experimental Protocol Summary

The following table summarizes the core objectives and designs of experiments carried out during the

summer seasons of 2014, 2015, and 2016 at the DIAPHEN platform in Mauguio, France [1].

Experiment . . Genotypes . . Key Measured
Primary Objective . Experimental Design .
Year Studied Variables
2016 Compare modelling Two (G1 & Randomized complete Plant height (PHT),
approaches for G6) [1] block design with 3 tiller number (NBT),
capturing phenotypic replications. Two leaf area (AREA),
plasticity in tiller planting densities: Low above-ground dry
growth and mortality. (LD: 20 plants/m?) and weight (ADW), light
High (HD: 40 plants/m?)  interception [1].
[1].
2014 & Validate the Eight (G1- Randomized complete Leaf appearance
2015 Ecomeristem model's  G8) [1] block design with 3 and senescence,
capacity to simulate replications. Classical plant height, tiller
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Experiment . S Genotypes . . Key Measured
Primary Objective . Experimental Design .

Year Studied Variables
growth, development, low planting density number, leaf area,
and biomass (LD) only [1]. organ dry weights,
component traits. stem sugar content

[1].

Key Methodological Details [1]:

¢ Plant Material & Germination: Biomass sorghum genotypes were used. Germination was defined
as the appearance of the first leaf tip and occurred on average 5 days after sowing.

e Weekly Monitoring: Four plants per block were tagged and monitored weekly for the number of
appeared, ligulated, and green leaves on the main stem, plant height, and tiller number.

¢ Bi-Weekly & Periodic Sampling: Leaf blade area was calculated every two weeks. Destructive plant
sampling was performed on three key dates during the growth cycle to estimate the dry weight of
different organs (stems, leaves, panicles).

¢ Environmental Data: Air temperature, relative humidity, and photosynthetically active radiation (PAR)
were measured hourly and used as inputs for simulations.

Experimental Workflow Diagram

The diagram below illustrates the high-level workflow of the DIAPHEN experiments.
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Diphenhydramine: A Pharmacological Overview

In the biomedical context, "diphenhydramine" is a first-generation antihistamine medication, commonly

known by the brand name Benadryl. Its primary and adjunct clinical uses are summarized below [2] [3] [4].

Application Purpose | Mechanism Key Notes & Dosing
Primary Use: Competitively blocks histamine at H1 First-line for acute allergic reactions;
Allergic Conditions receptors, reducing symptoms like used for allergic rhinitis, urticaria.
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Application

Purpose | Mechanism

Key Notes & Dosing

Adjunct Use:
Anaphylaxis

Insomnia

Antiemetic

Anticholinergic
Effects

pruritus, sneezing, and rhinorrhea [3]

[4].

Used alongside epinephrine and
corticosteroids to manage histamine-
mediated symptoms [3] [4].

Antagonism of central H1 receptors in
the brain produces sedative effects [3]

[4].

Inhibits the medullary chemoreceptor
trigger zone, reducing nausea and
vomiting [2] [4].

Competitive antagonism of muscarinic
acetylcholine receptors [2] [3].

Available in oral, topical, and injectable
forms [4].

Not a first-line treatment; should only
be administered after acute symptoms
are controlled with epinephrine [4].

Common ingredient in over-the-counter
sleep aids (e.g., 25-50 mg adult dose).
Not recommended for long-term use

[4].

Used for motion sickness and other
forms of nausea [4].

Basis for its use in managing
parkinsonism and drug-induced
extrapyramidal symptoms [4].

Primary Pharmacological Mechanism of Action

The following diagram outlines the core mechanism of action of diphenhydramine as an H1 receptor

antagonist.
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How to Proceed

Given the distinct nature of these two subjects, you can focus your efforts more effectively:

e If your interest is in agricultural science and plant phenotyping, the detailed protocol from Bio-
protocol.org [1] is your best resource. You may find it helpful to search for the cited primary research
paper (Luquet et al., 2018) for the most in-depth data.

e If your work is in pharmacology or drug development, the information on diphenhydramine [2] [3]
[4] is highly relevant. The PMC articles, in particular, offer detailed scientific reviews of its clinical
applications and cellular effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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